Cas no 106-53-6 (4-bromobenzene-1-thiol)

• Product Name: 4-bromobenzene-1-thiol
• CAS No: 106-53-6
• MF: C₆H₅BrS
• MW: 189.072899580002
• MDL: MFCD00004845
• CID: 35389
• PubChem ID: 66049
• Update Time: 2025-10-30

4-bromobenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Bromothiophenol
• 4-Bromobenzenethiol
• p-bromothiophenol
• 4-bromo-benzenethio
• P-BROMOBENZENETHIOL
• p-Bromophenyl thiol
• 4-bromobenzene-1-thiol
• 4-Bromo thiophenol
• 4-Bromothiophenol 97%
• 4-Bromothiophenol,98%
• 4-Bromothiophenol,95%
• Benzenethiol, 4-bromo-
• 4-Bromo-benzenethiol
• Benzenethiol, p-bromo-
• P3WUO03X17
• FTBCOQFMQSTCQQ-UHFFFAOYSA-N
• C6H5BrS
• 4-bromobenzenthiol
• 4-bromo-thiophenol
• 4bromo-benzenethiol
• 4-Bromobenzene thiol
• PubChem4043
• 4-Bromophenyl mercaptan
• SCH
• MFCD00004845
• NSC32018
• B1385
• 4-bromophenylthiol
• NSC 32018
• FTBCOQFMQSTCQQ-UHFFFAOYSA-
• STR00881
• CHEMBL278240
• AKOS000120404
• CS-0019997
• InChI=1/C6H5BrS/c7-5-1-3-6(8)4-2-5/h1-4,8H
• 4-Bromothiophenol, 95%
• F0001-0127
• NS00023413
• NSC-229563
• Q22829169
• J-514845
• J-001607
• EINECS 203-407-3
• 1-BROMO-4-MERCAPTOBENZENE
• EN300-20305
• 106-53-6
• UNII-P3WUO03X17
• FT-0600941
• 2XE
• DTXSID8059340
• SCHEMBL17193
• NSC-32018
• NSC229563
• DB-006744
• DTXCID5032995

• MDL： MFCD00004845
• Inchi： 1S/C6H5BrS/c7-5-1-3-6(8)4-2-5/h1-4,8H
• InChI Key： FTBCOQFMQSTCQQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S
• BRN： 507031

Computed Properties

• Exact Mass: 187.93000
• Monoisotopic Mass: 187.93
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 66.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 1
• Surface Charge: 0
• Tautomer Count: 2

Experimental Properties

• Color/Form: Yellow crystals, moist, foul smelling.
• Density: 1.5260
• Melting Point: 73.0 to 76.0 deg-C
• Boiling Point: 231°C(lit.)
• Flash Point: 239°C
• PSA: 38.80000
• LogP: 2.73780
• Sensitiveness: Air Sensitive
• Solubility: Not determined

4-bromobenzene-1-thiol Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：2923
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• FLUKA BRAND F CODES：10-13-23
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• Safety Term：8
• Packing Group：III
• Risk Phrases：R36/37/38
• HazardClass：8 (6.1)
• PackingGroup：III
• TSCA：T
• Storage Condition：Store long-term at -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates

Additional information on 4-bromobenzene-1-thiol

Recent Advances in the Application of 4-Bromobenzene-1-thiol (CAS: 106-53-6) in Chemical Biology and Pharmaceutical Research

4-Bromobenzene-1-thiol (CAS: 106-53-6) is a versatile chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This aromatic thiol derivative serves as a crucial building block in the synthesis of various bioactive molecules, including drug candidates, ligands for protein binding, and materials for surface functionalization. Recent studies have explored its utility in diverse areas, ranging from medicinal chemistry to nanotechnology, highlighting its broad applicability and importance in advancing scientific discovery.

One of the key areas of research involving 4-bromobenzene-1-thiol is its role in the development of novel drug candidates. The compound's bromine and thiol functional groups make it an attractive intermediate for the synthesis of sulfur-containing pharmaceuticals, which are known for their therapeutic potential in treating diseases such as cancer, infectious diseases, and neurological disorders. Recent studies have demonstrated its efficacy in forming stable thioether linkages, which are critical for the design of prodrugs and targeted drug delivery systems. For instance, researchers have utilized 4-bromobenzene-1-thiol to develop covalent inhibitors that selectively target cysteine residues in disease-related proteins, offering new avenues for precision medicine.

In addition to its pharmaceutical applications, 4-bromobenzene-1-thiol has been employed in the field of nanotechnology and materials science. Its ability to form self-assembled monolayers (SAMs) on gold surfaces has been exploited for the development of biosensors and diagnostic tools. Recent advancements have shown that SAMs derived from 4-bromobenzene-1-thiol exhibit enhanced stability and selectivity, making them ideal for detecting biomolecules such as proteins and nucleic acids. Furthermore, its incorporation into hybrid nanomaterials has opened up possibilities for creating multifunctional platforms for drug delivery and imaging.

The mechanistic insights into the reactivity of 4-bromobenzene-1-thiol have also been a focal point of recent research. Studies utilizing advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) and mass spectrometry (MS), have elucidated its reaction pathways and intermediate species. These findings have provided a deeper understanding of its chemical behavior, enabling researchers to optimize its use in synthetic protocols. For example, recent work has highlighted its role in palladium-catalyzed cross-coupling reactions, which are pivotal for constructing complex molecular architectures in drug discovery.

Despite its promising applications, challenges remain in the large-scale synthesis and handling of 4-bromobenzene-1-thiol due to its sensitivity to oxidation and potential toxicity. Recent efforts have focused on developing greener and more efficient synthetic routes to mitigate these issues. Innovations such as flow chemistry and catalytic methods have shown promise in improving yield and reducing environmental impact. Additionally, safety protocols for its handling and storage have been refined to ensure compliance with regulatory standards in pharmaceutical manufacturing.

In conclusion, 4-bromobenzene-1-thiol (CAS: 106-53-6) continues to be a valuable tool in chemical biology and pharmaceutical research, with its applications spanning drug development, nanotechnology, and materials science. Recent studies have not only expanded its utility but also addressed critical challenges associated with its use. As research progresses, this compound is expected to play an increasingly important role in the discovery and development of next-generation therapeutics and functional materials.